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Compound of Interest

Compound Name: Mucrolidin

Cat. No.: B121753

An In-depth Technical Guide to Mucrolidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mucrolidin is a naturally occurring eudesmane-type sesquiterpenoid that has garnered interest
for its potential biological activities. Isolated from plants of the Homalomena genus, this
compound has been characterized by various spectroscopic techniques. This technical guide
provides a comprehensive overview of the chemical structure of Mucrolidin, its
physicochemical properties, and available data on its biological activities. Detailed
experimental protocols for its isolation and characterization, where publicly available, are also
presented. Furthermore, this document includes visualizations of its chemical structure and a
summary of its known biological data to facilitate further research and development efforts.

Chemical Structure and Properties

Mucrolidin is classified as a eudesmane-type sesquiterpenoid, a class of bicyclic natural
products. Its chemical structure has been elucidated through spectroscopic and mass-
spectrometric data.

Table 1: Chemical and Physical Properties of Mucrolidin
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Property Value Source
Molecular Formula C15H2803 [1]
Molecular Weight 256.38 g/mol [1]
CAS Number 227471-20-7 2]
PubChem CID 14864716 [1]
Type of Compound Sesquiterpenoid [2]

Not specified in available
Appearance ]
literature

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

2D and 3D Chemical Structure

The two-dimensional chemical structure of Mucrolidin is depicted below. For interactive 3D
visualization and download of the structure in SDF format, please refer to the PubChem
database using its CID: 14864716.
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Figure 1: 2D Chemical Structure of Mucrolidin.

Experimental Protocols
Isolation of Mucrolidin from Homalomena occulta

The following is a general procedure for the extraction and isolation of compounds from
Homalomena occulta, from which Mucrolidin has been identified. The specific detailed
protocol for Mucrolidin's isolation is described in the primary literature by Yi-Fen Wang, et al.
in Chemical Biodiversity, 2007.

Experimental Workflow for Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

